1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-methoxyphenyl)piperazine dihydrochloride

• CAS No.: 83823-46-5
• Molecular Formula: C21H28Cl2N2O2
• Molecular Weight: 411.4 g/mol
• IUPAC Name: 1-(3,4-dihydro-2H-chromen-3-ylmethyl)-4-(2-methoxyphenyl)piperazine;dihydrochloride
• InChI: InChI=1S/C21H26N2O2.2ClH/c1-24-21-9-5-3-7-19(21)23-12-10-22(11-13-23)15-17-14-18-6-2-4-8-20(18)25-16-17;;/h2-9,17H,10-16H2,1H3;2*1H
• InChI Key: JNOOKMVVTGIABV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3CC4=CC=CC=C4OC3.Cl.Cl

Description

1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-methoxyphenyl)piperazine dihydrochloride is a complex organic compound known for its diverse applications in scientific research. This compound is characterized by its unique molecular structure, which includes a benzopyran ring, a piperazine ring, and a methoxyphenyl group. It is often used in various fields such as chemistry, biology, and medicine due to its versatile chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-methoxyphenyl)piperazine dihydrochloride typically involves multiple steps, including the formation of the benzopyran ring, the piperazine ring, and the methoxyphenyl group. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-methoxyphenyl)piperazine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to the formation of new products.

Substitution: The compound can participate in substitution reactions, where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-methoxyphenyl)piperazine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is employed in biochemical assays and studies involving cellular processes.

Medicine: It has potential therapeutic applications, including drug development and pharmacological research.

Industry: The compound is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-methoxyphenyl)piperazine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-hydroxyphenyl)piperazine
• 1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-chlorophenyl)piperazine

Uniqueness

Compared to similar compounds, 1-((3,4-Dihydro-2H-1-benzopyran-3-yl)methyl)-4-(2-methoxyphenyl)piperazine dihydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.